1-(2,5-Dimethylphenyl)-4-(2,4,5-trichlorobenzenesulfonyl)piperazine
1-(2,5-Dimethylphenyl)-4-(2,4,5-trichlorobenzenesulfonyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
496020-38-3
VCID:
VC0486274
InChI:
InChI=1S/C18H19Cl3N2O2S/c1-12-3-4-13(2)17(9-12)22-5-7-23(8-6-22)26(24,25)18-11-15(20)14(19)10-16(18)21/h3-4,9-11H,5-8H2,1-2H3
SMILES:
CC1=CC(=C(C=C1)C)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl
Molecular Formula:
C18H19Cl3N2O2S
Molecular Weight:
433.8g/mol
1-(2,5-Dimethylphenyl)-4-(2,4,5-trichlorobenzenesulfonyl)piperazine
CAS No.: 496020-38-3
Main Products
VCID: VC0486274
Molecular Formula: C18H19Cl3N2O2S
Molecular Weight: 433.8g/mol
| CAS No. | 496020-38-3 |
|---|---|
| Product Name | 1-(2,5-Dimethylphenyl)-4-(2,4,5-trichlorobenzenesulfonyl)piperazine |
| Molecular Formula | C18H19Cl3N2O2S |
| Molecular Weight | 433.8g/mol |
| IUPAC Name | 1-(2,5-dimethylphenyl)-4-(2,4,5-trichlorophenyl)sulfonylpiperazine |
| Standard InChI | InChI=1S/C18H19Cl3N2O2S/c1-12-3-4-13(2)17(9-12)22-5-7-23(8-6-22)26(24,25)18-11-15(20)14(19)10-16(18)21/h3-4,9-11H,5-8H2,1-2H3 |
| Standard InChIKey | SJTOYQUGZJUGMO-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)C)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl |
| Canonical SMILES | CC1=CC(=C(C=C1)C)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl |
| PubChem Compound | 991718 |
| Last Modified | Nov 11 2021 |
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